5-(2-Chloropyrimidin-4-yl)furan-2-carbaldehyde

• Molecular Formula: C9H5ClN2O2
• Molecular Weight: 208.60 g/mol
• IUPAC Name: 5-(2-chloropyrimidin-4-yl)furan-2-carbaldehyde
• InChI: InChI=1S/C9H5ClN2O2/c10-9-11-4-3-7(12-9)8-2-1-6(5-13)14-8/h1-5H
• InChI Key: GWWRJKDSPSMYOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1C2=CC=C(O2)C=O)Cl

Description

5-(2-Chloropyrimidin-4-yl)furan-2-carbaldehyde is an organic compound that belongs to the class of heterocyclic compounds It features a furan ring substituted with a chloropyrimidine group and an aldehyde functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-Chloropyrimidin-4-yl)furan-2-carbaldehyde typically involves multi-step organic reactions. One common method includes the reaction of 2-chloropyrimidine with furan-2-carbaldehyde under specific conditions to introduce the desired functional groups. The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the compound.

Industrial Production Methods

Industrial production of 5-(2-Chloropyrimidin-4-yl)furan-2-carbaldehyde may involve large-scale organic synthesis techniques. These methods are optimized for yield and purity, often utilizing continuous flow reactors and automated systems to ensure consistent production. The choice of reagents, catalysts, and reaction conditions is crucial to achieving high efficiency in industrial settings.

Chemical Reactions Analysis

Types of Reactions

5-(2-Chloropyrimidin-4-yl)furan-2-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The chloropyrimidine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Nucleophiles like amines and thiols can react with the chloropyrimidine group under basic conditions.

Major Products Formed

Oxidation: 5-(2-Chloropyrimidin-4-yl)furan-2-carboxylic acid.

Reduction: 5-(2-Chloropyrimidin-4-yl)furan-2-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-(2-Chloropyrimidin-4-yl)furan-2-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the development of advanced materials and as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 5-(2-Chloropyrimidin-4-yl)furan-2-carbaldehyde depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The molecular pathways involved can vary, but often include inhibition or activation of specific proteins, leading to desired therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• 5-(2-Chloropyrimidin-4-yl)furan-2-boronic acid
• 5-(2-Chloropyrimidin-4-yl)furan-2-carboxylic acid
• 5-(2-Chloropyrimidin-4-yl)furan-2-methanol

Uniqueness

5-(2-Chloropyrimidin-4-yl)furan-2-carbaldehyde is unique due to its specific combination of functional groups, which confer distinct reactivity and potential applications. Compared to its analogs, it offers a versatile platform for chemical modifications and the development of novel compounds with diverse properties.